Cas no 1227586-78-8 (2-Amino-5-(trifluoromethyl)pyridin-3-ol)

• Product Name: 2-Amino-5-(trifluoromethyl)pyridin-3-ol
• CAS No: 1227586-78-8
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• MDL: MFCD16606179
• CID: 1215528
• PubChem ID: 91647728
• Update Time: 2025-10-19

2-Amino-5-(trifluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(trifluoromethyl)-3-pyridinol
• 1227586-78-8
• 2-Amino-5-(trifluoromethyl)pyridin-3-ol
• SCHEMBL17027113
• MFCD16606179
• 2-amino-3-hydroxy-5-(trifluoromethyl)pyridine
• AKOS026742311
• NMUNUKLWMJMWMC-UHFFFAOYSA-N
• 2-AMino-5-(TrifluoroMethyl) Pyridin-3-OL
• EN300-194168
• DB-093622
• CS-0161463
• D82600
• BS-14681

• MDL： MFCD16606179
• Inchi： 1S/C6H5F3N2O/c7-6(8,9)3-1-4(12)5(10)11-2-3/h1-2,12H,(H2,10,11)
• InChI Key： NMUNUKLWMJMWMC-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C=1)O)N)(F)F

Computed Properties

• Exact Mass: 178.03539727g/mol
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Amino-5-(trifluoromethyl)pyridin-3-ol

2-Amino-5-(Trifluoromethyl)Pyridin-3-Ol: A Comprehensive Overview

The compound with CAS No 1227586-78-8, known as 2-Amino-5-(Trifluoromethyl)Pyridin-3-Ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential applications in drug discovery. The pyridine ring serves as the core structure, with substituents at positions 2, 3, and 5 that confer distinct functional groups, making this molecule highly versatile.

Recent studies have highlighted the antioxidant properties of 2-Amino-5-(Trifluoromethyl)Pyridin-3-Ol, which make it a promising candidate for applications in oxidative stress-related diseases. Researchers have demonstrated that the trifluoromethyl group at position 5 significantly enhances the molecule's stability and reactivity, enabling it to effectively neutralize free radicals. This property has led to investigations into its potential use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a pivotal role.

In addition to its antioxidant activity, 2-Amino-5-(Trifluoromethyl)Pyridin-3-Ol has shown remarkable anti-inflammatory effects in preclinical models. The amino group at position 2 and the hydroxyl group at position 3 contribute to its ability to modulate inflammatory pathways, particularly by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could be developed into a novel anti-inflammatory agent with fewer side effects compared to conventional drugs.

The synthesis of 2-Amino-5-(Trifluoromethyl)Pyridin-3-Ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug design. The use of palladium-catalyzed cross-coupling reactions has also streamlined the synthesis process, making it more efficient and scalable for industrial production.

From an environmental perspective, 2-Amino-5-(Trifluoromethyl)Pyridin-3-Ol exhibits low toxicity to aquatic organisms, as demonstrated by recent ecotoxicological studies. Its degradation pathways under various environmental conditions have been extensively characterized, revealing that it undergoes rapid hydrolysis in aqueous environments, minimizing its persistence in the ecosystem. These findings are particularly important for regulatory agencies evaluating its safety for agricultural and pharmaceutical applications.

Looking ahead, the potential applications of 2-Amino-5-(Trifluoromethyl)Pyridin-3-Ol extend beyond medicine into materials science and agrochemicals. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and electrocatalysts. In the agrochemical sector, researchers are exploring its potential as a fungicide or herbicide due to its ability to inhibit key enzymes involved in plant pathogen growth.

In conclusion, 2-Amino-5-(Trifluoromethyl)Pyridin-3-Ol (CAS No 1227586-78-8) is a multifaceted compound with a wealth of applications across diverse scientific disciplines. Its chemical structure endows it with remarkable functional versatility, while recent research advances have underscored its therapeutic potential and environmental compatibility. As ongoing studies continue to unravel its full spectrum of properties, this compound is poised to make significant contributions to both academic research and industrial innovation.